Cas no 20077-15-0 (2-bromo-9H-thioxanthen-9-one 10,10-dioxide)
20077-15-0 structure
Product Name:2-bromo-9H-thioxanthen-9-one 10,10-dioxide
CAS No:20077-15-0
MF:C13H7BrO3S
MW:323.161881685257
CID:908993
PubChem ID:318102
Update Time:2025-08-03
2-bromo-9H-thioxanthen-9-one 10,10-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-9H-thioxanthen-9-one 10,10-dioxide
- 2-bromo-10,10-dioxo-10λ6-thioxanthen-9-one
- 2-bromo-10,10-dioxothioxanthen-9-one
- 2-BROMO-9H-THIOXANTHEN-9-ONE,10-DIOXIDE
- AC1L7XD4
- CHEBI:204958
- CHEMBL67382
- NSC252144
- CS-0110434
- 20077-15-0
- SCHEMBL17954672
- NSC-252144
- 2-bromo-10,10-dioxo-10
- BDBM50059286
- 2-Bromo-9H-thioxanthene-9-one-10,10-dioxide
- 2-Bromo-10,10-dioxo-thioxanthen-9-one
- DTXSID70312324
- DS-013006
- 2-Bromo-10,10-dioxo-10H-10lambda*6*-thioxanthen-9-one
- 2-bromo-10,10-dioxo-10lambda6-thioxanthen-9-one
- E6-thioxanthen-9-one
-
- Inchi: 1S/C13H7BrO3S/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)18(12,16)17/h1-7H
- InChI Key: PIPWXKDJFFRUES-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(C1C=CC=CC=1S2(=O)=O)=O
Computed Properties
- Exact Mass: 321.92991
- Monoisotopic Mass: 321.93
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- Density: 1.743
- Boiling Point: 511.4°C at 760 mmHg
- Flash Point: 263.1°C
- Refractive Index: 1.688
- PSA: 51.21
- LogP: 3.90710
2-bromo-9H-thioxanthen-9-one 10,10-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1181074-1g |
2-Bromo-9H-thioxanthene-9-one-10,10-dioxide |
20077-15-0 | 98% | 1g |
¥2433 | 2023-04-15 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | PI14535-5g |
2-bromo-10,10-dioxothioxanthen-9-one |
20077-15-0 | 98% | 5g |
¥7500 | 2023-11-08 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | PI14535-1g |
2-bromo-10,10-dioxothioxanthen-9-one |
20077-15-0 | 98% | 1g |
¥2500 | 2023-11-08 |
2-bromo-9H-thioxanthen-9-one 10,10-dioxide Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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